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Compound of Interest

Compound Name: 4-Methylhexan-1-amine

Cat. No.: B13538116 Get Quote

Technical Guide: 4-Methylhexan-1-amine
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 4-Methylhexan-1-amine,

including its chemical identifiers, physicochemical properties, potential synthetic routes, and a

discussion of its biological context based on structurally related compounds.

Chemical Identity and Synonyms
4-Methylhexan-1-amine is a simple aliphatic amine. Its core structure consists of a hexane

chain with a methyl group at the fourth position and an amine group at the first position.
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Identifier Value Citation

CAS Number 34263-68-8 [1]

IUPAC Name 4-methylhexan-1-amine [1]

Molecular Formula C₇H₁₇N [1]

InChI Key
HZZLWSFAPDJVLT-

UHFFFAOYSA-N
[1]

SMILES CCC(C)CCCN [1]

Synonyms

4-Methylhexanamin,

SCHEMBL217053,

DTXSID20611677

[1]

Physicochemical Properties
The following table summarizes the key computed physicochemical properties of 4-
Methylhexan-1-amine. These properties are essential for understanding its behavior in various

experimental and biological systems.

Property Value Citation

Molecular Weight 115.22 g/mol [1]

Monoisotopic Mass 115.136100 g/mol [1]

XLogP3 1.9 [1]

Topological Polar Surface Area 26 Å² [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 4 [1]

Synthesis and Experimental Protocols
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While specific, peer-reviewed synthesis protocols for 4-Methylhexan-1-amine are not readily

available in the literature, a standard and logical approach would be the reductive amination of

the corresponding aldehyde, 4-methylhexanal. This is a widely used method for the synthesis

of primary amines.

Proposed Synthetic Pathway: Reductive Amination
The synthesis can be envisioned as a two-step or a one-pot reaction where 4-methylhexanal

reacts with ammonia to form an intermediate imine, which is then reduced to the final amine

product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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